5-[1-(4-chlorophenyl)cyclohexyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-chlorophenyl)cyclohexyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H21ClN2O2/c19-15-6-4-14(5-7-15)18(9-2-1-3-10-18)17-20-16(21-23-17)13-8-11-22-12-13/h4-7,13H,1-3,8-12H2
• InChI Key: DYKGTAZCOKRAFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=C(C=C2)Cl)C3=NC(=NO3)C4CCOC4
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

5-[1-(4-chlorophenyl)cyclohexyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole is a compound belonging to the oxadiazole class, which is known for its diverse chemical and pharmacological properties. Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Synthesis Analysis

Oxadiazoles, including similar compounds to the one , can be synthesized through various methods. For instance, the synthesis of 2-aryl-5-[5′-(4″-chlorophenyl)-2′-furyl]-1,3,4-oxadiazoles involves cyclization of furancarboxylic acid and aroyl hydrazines in the presence of phosphorus oxychloride under microwave irradiation, offering advantages in yield and reaction rate (Li Zheng, 2004).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives has been extensively studied using techniques like X-ray crystallography. For instance, the crystal structure of related tetrazole derivatives reveals the planarity of the tetrazole rings and the orientation of the aryl rings (B. Al-Hourani et al., 2015).

Chemical Reactions and Properties

Oxadiazoles participate in various chemical reactions, forming different derivatives with potential biological activities. For example, the reaction of 1,3,4-oxadiazoles with furan under certain conditions leads to the formation of novel compounds (O. Tsuge et al., 1973).

Physical Properties Analysis

The physical properties of oxadiazoles depend on their specific substituents and molecular structure. For example, the X-ray crystal structure and stability of certain oxadiazole derivatives provide insights into their physical characteristics (Changsheng Wang et al., 2006).

Chemical Properties Analysis

Oxadiazoles exhibit a range of chemical properties, such as exhibiting antibacterial and antitubercular activities, depending on their specific structure and substituents. For instance, novel oxadiazole derivatives have shown good antitubercular activity against Mycobacterium tuberculosis (K. Prathap et al., 2014).